Cas no 13372-08-2 (4-Amino-1-cyclohexene-1-carboxylic acid)
13372-08-2 structure
Product Name:4-Amino-1-cyclohexene-1-carboxylic acid
CAS No:13372-08-2
MF:C7H11NO2
MW:141.167742013931
CID:49205
PubChem ID:45089116
Update Time:2025-04-18
4-Amino-1-cyclohexene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-1-cyclohexene-1-carboxylic acid
- 4-aminocyclohexene-1-carboxylic acid
- 1-Cyclohexene-1-carboxylic acid, 4-amino-
- 1-Cyclohexene-1-carboxylicacid,4-amino-(8CI)
- 4-aminocyclohex-1-ene-1-carboxylic acid
- DTXSID90666396
- EN300-6732027
- SCHEMBL6255571
- AKOS006361316
- 1-Cyclohexene-1-carboxylicacid, 4-amino-
- 13372-08-2
-
- Inchi: 1S/C7H11NO2/c8-6-3-1-5(2-4-6)7(9)10/h1,6H,2-4,8H2,(H,9,10)
- InChI Key: KZUBJABFPQJQGO-UHFFFAOYSA-N
- SMILES: OC(C1=CCC(CC1)N)=O
Computed Properties
- Exact Mass: 141.07903
- Monoisotopic Mass: 141.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
- XLogP3: -2.2
Experimental Properties
- Density: 1.200
- Boiling Point: 287 ºC
- Flash Point: 128 ºC
- Refractive Index: 1.54
- PSA: 63.32
- LogP: 1.20890
4-Amino-1-cyclohexene-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A604561-25mg |
4-Amino-1-cyclohexene-1-carboxylic Acid |
13372-08-2 | 25mg |
$ 115.00 | 2023-04-19 | ||
| TRC | A604561-50mg |
4-Amino-1-cyclohexene-1-carboxylic Acid |
13372-08-2 | 50mg |
$ 207.00 | 2023-04-19 | ||
| TRC | A604561-100mg |
4-Amino-1-cyclohexene-1-carboxylic Acid |
13372-08-2 | 100mg |
$ 397.00 | 2023-04-19 | ||
| TRC | A604561-250mg |
4-Amino-1-cyclohexene-1-carboxylic Acid |
13372-08-2 | 250mg |
$ 884.00 | 2023-04-19 | ||
| TRC | A604561-500mg |
4-Amino-1-cyclohexene-1-carboxylic Acid |
13372-08-2 | 500mg |
$ 1200.00 | 2023-09-08 | ||
| Enamine | EN300-6732027-0.05g |
4-aminocyclohex-1-ene-1-carboxylic acid |
13372-08-2 | 0.05g |
$768.0 | 2023-05-26 | ||
| Enamine | EN300-6732027-0.1g |
4-aminocyclohex-1-ene-1-carboxylic acid |
13372-08-2 | 0.1g |
$804.0 | 2023-05-26 | ||
| Enamine | EN300-6732027-0.25g |
4-aminocyclohex-1-ene-1-carboxylic acid |
13372-08-2 | 0.25g |
$840.0 | 2023-05-26 | ||
| Enamine | EN300-6732027-0.5g |
4-aminocyclohex-1-ene-1-carboxylic acid |
13372-08-2 | 0.5g |
$877.0 | 2023-05-26 | ||
| Enamine | EN300-6732027-1.0g |
4-aminocyclohex-1-ene-1-carboxylic acid |
13372-08-2 | 1g |
$914.0 | 2023-05-26 |
4-Amino-1-cyclohexene-1-carboxylic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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